2-(Benzylthio)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-(4-pyridin-2-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C19H22N2O2S/c22-19(15-24-14-16-6-2-1-3-7-16)21-12-9-17(10-13-21)23-18-8-4-5-11-20-18/h1-8,11,17H,9-10,12-15H2
• InChI Key: ULMLGBVZUPFMLL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC=N2)C(=O)CSCC3=CC=CC=C3
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

2-(Benzylthio)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)ethanone is a chemical compound used in scientific research applications. It is a novel small molecule that has shown promising results in various studies.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research has demonstrated the synthesis of new pyridine derivatives with variable antimicrobial activity against strains of bacteria and fungi. These compounds, including 2-(Benzylthio)-1-(4-(pyridin-2-yloxy)piperidin-1-yl)ethanone, have been synthesized through various methods, indicating their potential in the development of new antimicrobial agents. The structural analysis and antimicrobial screening of these compounds highlight their significance in medicinal chemistry research (Patel, Agravat, & Shaikh, 2011).

Hydrogen-Bonding Patterns and Crystal Structures

The study of hydrogen-bonding patterns and crystal structures in enaminones, including analogues of this compound, provides insights into their molecular interactions. These investigations contribute to the understanding of molecular assemblies and their potential applications in material science and drug design (Balderson, Fernandes, Michael, & Perry, 2007).

Electrochemical Synthesis

Electrochemical synthesis methods have been applied to the production of mono and di-substituted hydroquinone and benzoquinone derivatives, demonstrating the versatility of electrochemical approaches in synthesizing complex organic molecules. Such methods offer a green alternative to traditional synthesis routes, emphasizing the importance of electrochemical techniques in organic synthesis (Nematollahi, Momeni, & Khazalpour, 2014).

Microwave-Assisted Synthesis

Microwave irradiation has been utilized to expedite the synthesis of piperidine-containing pyrimidine imines and thiazolidinones, showcasing the efficiency of microwave-assisted organic synthesis. This method significantly reduces reaction times and improves yields, highlighting its potential in streamlining the synthesis of complex organic compounds (Merugu, Ramesh, & Sreenivasulu, 2010).

Catalytic and Synthetic Applications

Various studies have explored the catalytic behavior and synthetic applications of this compound and related compounds. These investigations include the synthesis of medicinally important sulfonamides and carboxamides, the exploration of ionic thiol addition reactions, and the development of novel reagents for ketone synthesis from carboxylic acids and aromatic hydrocarbons. Such research underscores the compound's versatility in organic synthesis and catalysis, paving the way for new discoveries in chemical synthesis and drug development (Vinaya et al., 2008; Omar & Basyouni, 1974; Keumi et al., 1988).